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Get Quote
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Disclaimer: The following application notes and protocols are hypothetical and intended for
research planning purposes only. As of the date of this document, there are no published
studies detailing the use of UR-AK49 in murine models. The proposed dosages and
experimental designs are based on the known pharmacological targets of UR-AK49 and typical
dose ranges for similar compounds. Researchers should conduct their own dose-finding and
toxicity studies before commencing efficacy experiments.

Introduction

UR-AK49 is a synthetic small molecule with a dual mechanism of action, functioning as a
potent antagonist of the Neuropeptide Y receptor Y4 (Y4R) and a partial agonist of the
histamine H1 and H2 receptors. This unique pharmacological profile makes UR-AK49 a
valuable tool for investigating the physiological roles of these receptors in various systems,
including metabolism, gastrointestinal function, and the central nervous system. These notes
provide a guideline for initiating preclinical studies of UR-AK49 in mouse models.

Pharmacological Profile of UR-AK49
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Property

Value

Source

Chemical Name

N-(N-(3-(1H-imidazol-4-
yl)propyl)carbamimidoyl)-3-

cyclohexylpropanamide

MedKoo Biosciences

CAS Number 902154-32-9 MedKoo Biosciences
Molecular Weight 305.43 g/mol MedKoo Biosciences
] Neuropeptide Y Receptor Y4 o
Primary Target ) Wikipedia
(Y4R) Antagonist
Histamine H1 Receptor (Partial
Secondary Targets Agonist), Histamine H2 Wikipedia, InvivoChem

Receptor (Partial Agonist)

Reported In Vitro Activity

pKi of 4.17 for YAR

antagonism.

MedKoo Biosciences

EC50 of 23 nM for human H2R

agonism in a GTPase assay.

InvivoChem

Proposed Dosage for Mouse Studies (Hypothetical)

The following table provides suggested starting dose ranges for UR-AK49 in mice. These are

extrapolated from doses of other Y-receptor antagonists and histamine receptor agonists used

in murine studies. It is critical to perform a dose-response study to determine the optimal dose

for a specific experimental model and endpoint.
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o ] Proposed .
Administration Vehicle/Formul
Dose Range Frequency . Notes
Route ation
(mglkg)
_ . A common route
Dissolve in )
for systemic
, DMSO (e.g., 5- o _
] Once daily (or as ) administration of
Intraperitoneal ) 10%), then dilute
1-10 mg/kg required by study ) small molecules.
(IP) ) with PEG300, _
design) Start with a low
Tween 80, and
) dose and
saline.
escalate.
) Higher doses
Suspend in 0.5% )
may be required
Oral Gavage ) carboxymethylcel )
3 - 30 mg/kg Once daily ] due to potential
(PO) lulose (CMC) in )
first-pass
water. _
metabolism.
Provides a
Subcutaneous ) Formulate as for  slower
1-10 mg/kg Once daily o ) ]
(SC) IP injection. absorption profile

compared to IP.

Experimental Protocols
Protocol: Evaluation of UR-AK49 on Food Intake and

Body Weight in Mice

This protocol describes a hypothetical study to investigate the effects of UR-AK49 on appetite

and body weight, leveraging its action on Y4R, a receptor implicated in satiety signaling.

4.1.1. Materials

« UR-AK49

¢ Vehicle components: DMSO, PEG300, Tween 80, 0.9% saline

e Male C57BL/6J mice (8-10 weeks old)
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Standard laboratory chow and water

Metabolic cages (optional, for detailed metabolic monitoring)

Analytical balance

Gavage needles or insulin syringes with 27G needles

4.1.2. Drug Preparation (for IP injection)

Prepare a stock solution of UR-AK49 in 100% DMSO.

For a 5 mg/kg dose in a 25g mouse with a 10 pL/g injection volume:
o Calculate the required amount of UR-AK49 per mouse (0.125 mg).

o Prepare the final formulation by diluting the DMSO stock. A typical formulation might be
5% DMSO, 40% PEG300, 5% Tween 80, and 50% saline.

Vortex thoroughly to ensure complete dissolution. Prepare fresh daily.

4.1.3. Experimental Procedure

Acclimatize mice to handling and single housing for at least one week.

Record baseline body weight and daily food intake for 3-5 days.

Randomize mice into treatment groups (e.g., Vehicle, UR-AK49 1 mg/kg, UR-AK49 5 mg/kg,
UR-AK49 10 mg/kg). A typical group size is n=8-10 mice.

Administer the assigned treatment (Vehicle or UR-AK49) via intraperitoneal injection once
daily, 30 minutes before the dark cycle begins (when mice are most active).

Measure food intake and body weight at 2, 4, 8, and 24 hours post-injection, and then daily
for the duration of the study (e.g., 7-14 days).

Observe mice for any adverse clinical signs.
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+ At the end of the study, tissues such as the hypothalamus, liver, and adipose tissue may be
collected for further analysis (e.g., gene expression of appetite-related neuropeptides).

4.1.4. Data Analysis

¢ Analyze changes in body weight and cumulative food intake using a two-way repeated
measures ANOVA, followed by post-hoc tests to compare treatment groups.

« Statistical significance is typically set at p < 0.05.

Visualizations
Signaling Pathways of UR-AK49 Targets
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Caption: Signaling pathways of UR-AK49's known molecular targets.

Experimental Workflow

Preparation Phase

1. Acclimatize Mice
(1 week)

2. Baseline Measurement
(Body Weight, Food Intake)

l

3. Randomize into Groups
(Vehicle, UR-AK49 Doses)

Treatment Phase

4. Prepare UR-AK49/Vehicle

5. Daily Administration
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& Body Weight (Daily)

Analysis Phase

7. Euthanasia &
Tissue Collection

8. Statistical Analysis

(e.g., ANOVA)

9. Interpretation of Results
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Caption: Workflow for a mouse study evaluating UR-AK49's effect on food intake.

e To cite this document: BenchChem. [Application Notes and Protocols for UR-AK49 in Mouse
Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12783791/docs#application-notes-and-protocols-for-
ur-ak49-in-mouse-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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